Cas no 1090409-32-7 (2-(methylsulfanyl)-N-[1-(naphthalen-1-yl)ethyl]pyridine-3-carboxamide)

• Product Name: 2-(methylsulfanyl)-N-[1-(naphthalen-1-yl)ethyl]pyridine-3-carboxamide
• CAS No: 1090409-32-7
• MF: C₁₉H₁₈N₂OS
• MW: 322.424023151398
• CID: 5681832
• PubChem ID: 42907500
• Update Time: 2025-06-08

2-(methylsulfanyl)-N-[1-(naphthalen-1-yl)ethyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methylsulfanyl-N-(1-naphthalen-1-ylethyl)pyridine-3-carboxamide
• AKOS034069181
• EN300-26582310
• 1090409-32-7
• 2-(methylsulfanyl)-N-[1-(naphthalen-1-yl)ethyl]pyridine-3-carboxamide
• Z28862487

• Inchi： 1S/C19H18N2OS/c1-13(15-10-5-8-14-7-3-4-9-16(14)15)21-18(22)17-11-6-12-20-19(17)23-2/h3-13H,1-2H3,(H,21,22)
• InChI Key： FSNFGNQXNGHBDQ-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC(C)C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 322.11398438g/mol
• Monoisotopic Mass: 322.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-(methylsulfanyl)-N-[1-(naphthalen-1-yl)ethyl]pyridine-3-carboxamide

Professional Introduction to 2-(methylsulfanyl)-N-[1-(naphthalen-1-yl)ethyl]pyridine-3-carboxamide (CAS No. 1090409-32-7)

2-(methylsulfanyl)-N-[1-(naphthalen-1-yl)ethyl]pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1090409-32-7, represents a unique molecular architecture that combines a pyridine core with a naphthalene substituent, alongside a methylsulfanyl group. The structural features of this molecule not only make it of interest for its potential pharmacological properties but also for its utility in the development of novel synthetic methodologies.

The compound's structure consists of a pyridine ring system, which is a common motif in many bioactive molecules, enhanced by the presence of a naphthalen-1-yl ethyl chain and a methylsulfanyl group at the 2-position of the pyridine ring. This specific arrangement of functional groups suggests that 2-(methylsulfanyl)-N-[1-(naphthalen-1-yl)ethyl]pyridine-3-carboxamide may exhibit properties that are not only pharmacologically relevant but also mechanistically interesting. The naphthalene moiety, in particular, is known to contribute to the lipophilicity and binding affinity of molecules, making it a valuable component in drug design.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various biological pathways. The pyridine scaffold is particularly well-suited for this purpose due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The incorporation of the naphthalen-1-yl ethyl chain further enhances the compound's potential to interact with biological receptors, providing a basis for its exploration as an inhibitor or modulator.

One of the most compelling aspects of 2-(methylsulfanyl)-N-[1-(naphthalen-1-yl)ethyl]pyridine-3-carboxamide is its structural versatility. The methylsulfanyl group can participate in various non-covalent interactions, including hydrogen bonding and dipole-dipole interactions, which are crucial for binding affinity and specificity. This feature makes the compound an attractive candidate for further investigation in medicinal chemistry.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the naphthalen-1-yl ethyl chain necessitates advanced synthetic techniques such as cross-coupling reactions, which are well-established in modern organic chemistry. These reactions allow for the precise construction of complex molecular frameworks, making it possible to access structurally diverse compounds like 2-(methylsulfanyl)-N-[1-(naphthalen-1-yl)ethyl]pyridine-3-carboxamide.

In terms of pharmacological activity, preliminary studies suggest that this compound may have potential applications in the treatment of various diseases. The pyridine and naphthalene moieties are known to be present in many bioactive molecules, and their combination could lead to novel therapeutic agents. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes that are involved in inflammatory pathways.

The role of computational chemistry has been instrumental in understanding the binding interactions of this compound with biological targets. Molecular modeling studies have revealed that the methylsulfanyl group and the naphthalen-1-yl ethyl chain play critical roles in determining binding affinity and specificity. These insights have guided the design of more potent analogues with improved pharmacological profiles.

The development of new synthetic methodologies is another area where 2-(methylsulfanyl)-N-[1-(naphthalen-1-yl)ethyl]pyridine-3-carboxamide has made significant contributions. The use of transition metal-catalyzed reactions has enabled chemists to construct complex molecular architectures more efficiently than traditional methods. This advancement has not only accelerated the discovery process but also opened up new possibilities for drug design.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. The unique structural features make it a versatile building block for synthesizing more complex molecules with tailored properties. This versatility underscores the importance of exploring new chemical entities like 2-(methylsulfanyl)-N-[1-(naphthalen-1-yl)ethyl]pyridine-3-carboxamide.

In conclusion, 2-(methylsulfanyl)-N-[1-(naphthalen-1-yl)ethyl]pyridine-3-carboxamide represents a promising chemical entity with significant potential in both pharmaceutical and synthetic chemistry. Its unique structural features and pharmacological relevance make it an attractive candidate for further investigation. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.